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Abstract
1,3-Dieicosenoyl glycerol is a specific diacylglycerol (DAG) molecule composed of a glycerol

backbone esterified with two molecules of 11(Z)-eicosenoic acid at the sn-1 and sn-3 positions.

While a definitive historical account of its initial discovery and synthesis is not readily available

in prominent scientific literature, its existence and study are rooted in the broader history of

diacylglycerol research. This technical guide provides a comprehensive overview of 1,3-
dieicosenoyl glycerol, including its chemical and physical properties, plausible methods for its

synthesis based on established protocols for similar 1,3-diacylglycerols, and its presumed

biological role within the context of general diacylglycerol signaling pathways. This document is

intended to serve as a valuable resource for researchers and professionals in the fields of lipid

chemistry, cell signaling, and drug development.

Introduction to Diacylglycerols
Diacylglycerols (DAGs) are a class of glycerolipids consisting of a glycerol molecule with two

fatty acid chains attached via ester linkages. They are key intermediates in the biosynthesis of

triacylglycerols and phospholipids. Beyond their metabolic roles, specific isomers of DAG,

particularly sn-1,2-diacylglycerols, function as critical second messengers in a variety of cellular

signaling pathways, most notably in the activation of Protein Kinase C (PKC). The specific fatty

acid composition of a DAG molecule can influence its physical properties and potentially its

biological activity.
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While a detailed historical record of the first synthesis or isolation of 1,3-dieicosenoyl glycerol
is not prominently documented, the general understanding and synthesis of 1,3-diacylglycerols

have been part of the lipid chemistry landscape for many decades. The availability of 1,3-
dieicosenoyl glycerol as a research chemical suggests its synthesis is based on established

methodologies for creating specific diacylglycerol species.

Physicochemical Properties of 1,3-Dieicosenoyl
Glycerol
The properties of 1,3-dieicosenoyl glycerol are determined by its glycerol backbone and the

two C20:1 fatty acid chains. A summary of its key quantitative data is presented in Table 1.

Property Value Reference

Chemical Formula C43H80O5 [1]

Molecular Weight 677.1 g/mol [1]

CAS Number 128230-18-2 [1]

Formal Name

(11Z,11'Z)-11-eicosenoic acid,

2-hydroxy-1,3-propanediyl

ester

[1]

Synonyms

1,3-di-(11Z-

eicosenoyl)glycerol,

DG(20:1/0:0/20:1), 11(Z)-

Dieicosenoin

[1]

Purity ≥98% (commercially available) [1]

Physical Form
Solution in ethanol

(commercially available)
[1]

Solubility

DMF: 10 mg/ml, Ethanol: 10

mg/ml, Ethanol:PBS (pH 7.2)

(1:1): 0.5 mg/ml

[1]

Storage Temperature -20°C [1]
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Synthesis of 1,3-Dieicosenoyl Glycerol
While a specific, published protocol for the synthesis of 1,3-dieicosenoyl glycerol is not

readily available, its preparation can be inferred from general and well-established methods for

the synthesis of 1,3-diacylglycerols. The most common and regioselective methods involve the

enzymatic esterification of glycerol.

Experimental Protocol: Enzymatic Esterification
This protocol is a generalized procedure based on methods reported for the synthesis of other

1,3-diacylglycerols.

Materials:

Glycerol

11(Z)-Eicosenoic acid

Immobilized 1,3-regiospecific lipase (e.g., from Rhizomucor miehei or Thermomyces

lanuginosus)

Anhydrous solvent (e.g., hexane or solvent-free system)

Molecular sieves (for solvent-based reactions)

Silica gel for column chromatography

Solvents for chromatography (e.g., hexane, diethyl ether, ethyl acetate)

Procedure:

Reaction Setup: In a round-bottom flask, combine glycerol and 11(Z)-eicosenoic acid in a 1:2

molar ratio. If using a solvent, add anhydrous hexane. For solvent-free systems, the

reactants are used neat.

Addition of Catalyst: Add the immobilized 1,3-regiospecific lipase to the reaction mixture

(typically 5-10% by weight of the reactants).
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Water Removal: If the reaction is performed in a solvent, add activated molecular sieves to

remove the water produced during esterification. In a solvent-free system, the reaction can

be conducted under a vacuum to facilitate water removal.

Reaction Conditions: The reaction mixture is incubated at a controlled temperature (typically

40-60°C) with constant stirring for a period ranging from several hours to a couple of days.

The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas

chromatography (GC).

Work-up: Once the reaction is complete, the immobilized lipase is removed by filtration. If a

solvent was used, it is removed under reduced pressure.

Purification: The crude product, which will contain a mixture of mono-, di-, and triglycerides,

as well as unreacted fatty acids, is purified by silica gel column chromatography. A gradient

of solvents (e.g., hexane with increasing amounts of diethyl ether or ethyl acetate) is typically

used to elute the different components, with 1,3-dieicosenoyl glycerol being less polar than

monoacylglycerols and more polar than triacylglycerols.

Characterization: The purity and identity of the final product are confirmed by techniques

such as TLC, GC, NMR spectroscopy, and mass spectrometry.

Comparative Yields for 1,3-Diacylglycerol Synthesis
The yield of 1,3-diacylglycerol synthesis can vary depending on the fatty acid used, the lipase,

and the reaction conditions. Table 2 provides some reported yields for the enzymatic synthesis

of other 1,3-diacylglycerols, which can serve as a benchmark.
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1,3-
Diacylglycerol

Fatty Acid Lipase Yield (%) Reference

1,3-Dilaurin Lauric Acid Lipozyme RM IM 80.3

1,3-Dicaprylin Caprylic Acid Lipozyme RM IM
98.5 (after

purification)

1,3-Dicaprin Capric Acid Lipozyme RM IM
99.2 (after

purification)

1,3-Dipalmitin Palmitic Acid Lipozyme RM IM
99.5 (after

purification)

1,3-Distearin Stearic Acid Lipozyme RM IM
99.4 (after

purification)

Biological Role and Signaling Pathways
1,3-Dieicosenoyl glycerol, as a diacylglycerol, is presumed to participate in cellular signaling,

although specific studies on this particular molecule are lacking. The canonical signaling

pathway for diacylglycerols involves the activation of Protein Kinase C (PKC).

The Diacylglycerol/Protein Kinase C Signaling Pathway
This pathway is initiated by the activation of phospholipase C (PLC) at the cell membrane,

which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers:

inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). While IP3 is water-soluble and

diffuses into the cytosol to trigger the release of calcium from intracellular stores, the lipophilic

DAG remains in the plasma membrane.

The increase in both intracellular calcium and the concentration of DAG in the membrane

synergistically activates conventional isoforms of PKC. Activated PKC then phosphorylates a

wide range of downstream protein targets, leading to various cellular responses such as

proliferation, differentiation, apoptosis, and secretion.

Although sn-1,2-diacylglycerols are the primary activators of PKC, the potential for 1,3-

diacylglycerols to participate in or modulate this pathway, perhaps following isomerization,
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cannot be entirely ruled out, though they are generally considered to be inactive in direct PKC

activation.
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Caption: General experimental workflow for the synthesis and purification of 1,3-dieicosenoyl
glycerol.

Canonical Diacylglycerol Signaling Pathway
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Caption: The canonical diacylglycerol (DAG) signaling pathway leading to the activation of

Protein Kinase C (PKC).
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Conclusion
1,3-Dieicosenoyl glycerol is a specific diacylglycerol whose study and application are part of

the broader field of lipid research. While its specific historical discovery is not well-documented,

its chemical properties are known, and its synthesis can be reliably achieved through

established enzymatic methods. Its biological significance is likely tied to the general roles of

diacylglycerols in cellular metabolism and, potentially, in the modulation of signaling pathways.

This technical guide provides a foundational understanding of 1,3-dieicosenoyl glycerol for

researchers and professionals, highlighting the current knowledge and pointing to areas where

further specific investigation is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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